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Compound of Interest
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Cat. No.: B1346806 Get Quote

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of the physicochemical properties of core molecular scaffolds is paramount.

Cycloheptane (C₇H₁₄), a seven-membered cycloalkane, serves as a crucial building block in

the synthesis of a wide array of pharmaceutical compounds. This technical guide provides an

in-depth examination of two of its fundamental physical properties: boiling point and density.

Core Physical Properties of Cycloheptane
The following table summarizes the key physical properties of cycloheptane, providing a quick

reference for laboratory and developmental applications.

Physical Property Value Conditions

Boiling Point 118.4 °C
At standard atmospheric

pressure (100 kPa)[1]

118.5 °C
At standard atmospheric

pressure[2]

119 °C At normal pressure[1]

Density 0.8110 g/cm³ At 25 °C[1]

0.811 g/mL At 25 °C
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Experimental Determination Protocols
Accurate determination of the physical properties of a substance like cycloheptane is

fundamental for its application in research and development. The following sections detail the

standard experimental methodologies for ascertaining boiling point and density.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical constant. A

common and effective method for determining the boiling point of a small liquid sample is the

micro-reflux technique.

Apparatus:

Small test tube

Thermometer (-10 to 150 °C range)

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand

Procedure:

A small volume (a few milliliters) of cycloheptane is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid sample.

The test tube is securely clamped and partially immersed in a heating bath. A thermometer is

positioned such that its bulb is level with the opening of the inverted capillary tube but not

touching the sides of the test tube.

The heating bath is gradually heated. As the temperature of the cycloheptane rises,

dissolved air will be expelled from the capillary tube, visible as a slow stream of bubbles.
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As the liquid approaches its boiling point, the vapor pressure of the cycloheptane will

increase, leading to a rapid and continuous stream of bubbles emerging from the capillary

tube.

At this point, the heating is discontinued. As the apparatus cools, the vapor pressure of the

cycloheptane will decrease.

The boiling point is recorded as the temperature at which the liquid just begins to be drawn

back into the capillary tube. This indicates that the vapor pressure of the cycloheptane is

equal to the external atmospheric pressure.

Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit

volume. The determination of a liquid's density is a straightforward process that can be

performed with high accuracy using standard laboratory equipment.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance

Electronic balance (accurate to at least three decimal places)

Thermometer

Procedure using a Graduated Cylinder and Balance:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic

balance.

A known volume of cycloheptane is carefully transferred into the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the cycloheptane is then measured.

The mass of the cycloheptane is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.
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The density is then calculated by dividing the mass of the cycloheptane by its measured

volume (Density = Mass / Volume).[3]

For enhanced accuracy, this procedure should be repeated multiple times, and the average

density should be reported. The temperature at which the measurement is performed should

also be recorded, as density is temperature-dependent.

Visualization of Conceptual Relationships
The following diagram illustrates the relationship between the molecular structure of

cycloheptane and its key physical properties, as well as the experimental methods used for

their determination.

Conceptual Diagram for Cycloheptane's Physical Properties
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Caption: Relationship between cycloheptane's structure, properties, and experimental

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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